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Compound of Interest |

Compound Name: 1-0-Tolyl-1H-imidazole

CAS No.: 25371-93-1

Cat. No.: B1602811

\ J

Topic: Technical Guide: 1-(o-Tolyl)-1H-imidazole (CAS 25371-93-1) — Synthesis, Ligand
Design, and Catalytic Utility.

Executive Summary

1-(o-Tolyl)-1H-imidazole (CAS 25371-93-1), also known as 1-(2-methylphenyl)-1H-imidazole, is
a specialized N-aryl imidazole scaffold utilized primarily in organometallic chemistry and drug
discovery. Unlike simple imidazoles, the presence of an ortho-methyl group on the N-phenyl
ring introduces significant steric hindrance. This structural feature is critical for its role as a
precursor to sterically demanding N-heterocyclic carbene (NHC) ligands, which are essential
for stabilizing transition metals (Pd, Ru, Au) in high-value catalytic cycles such as C-H
activation and cross-coupling reactions.

This guide details the physicochemical profile, validated synthesis protocols, and downstream
applications of CAS 25371-93-1, emphasizing its utility in generating "fused" imidazolium salts
for catalysis.

Technical Specifications & Physicochemical Profile

The following data aggregates experimental values relevant for handling and stoichiometric
calculations.
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Specification

Chemical Name

1-(o-Tolyl)-1H-imidazole; 1-(2-
Methylphenyl)imidazole

CAS Number 25371-93-1
Molecular Formula CioH10N2
Molecular Weight 158.20 g/mol
Colorless to pale yellow liquid or low-melting
Appearance .
solid
Boiling Point ~295 °C (at 760 mmHg)
Density 1.04 + 0.06 g/cm3
B Soluble in DCM, EtOAc, DMSO, Methanol;
Solubility )
Insoluble in Water
pKa (Conjugate Acid) ~6.5 (Estimated for N-aryl imidazole)
Inert atmosphere (Argon/Nitrogen), Room
Storage

Temperature

Synthesis Protocol: Copper-Catalyzed N-Arylation

Expert Insight: Direct nucleophilic substitution of aryl halides by imidazole is difficult due to the

low nucleophilicity of the imidazole nitrogen and the poor electrophilicity of unactivated aryl

halides. The industry-standard approach utilizes a modified Ullmann coupling catalyzed by

Copper(l). The use of L-Proline or 1,10-Phenanthroline as a ligand is critical to solubilize the

copper species and lower the activation energy, preventing the formation of inactive copper

aggregates.

Reagents & Materials

e Substrate: 2-lodotoluene (1.0 equiv)

e Nucleophile: Imidazole (1.2 equiv)
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Catalyst: Copper(l) lodide (Cul) (10 mol%)

Ligand: L-Proline (20 mol%) or 1,10-Phenanthroline

Base: Potassium Carbonate (K2CO3) (2.0 equiv)

Solvent: DMSO (Anhydrous)[1]

Step-by-Step Methodology

Setup: Flame-dry a 100 mL Schlenk flask and cool under a stream of Argon.

Charging: Add Cul (190 mg, 1 mmol), Imidazole (816 mg, 12 mmol), K-.COs (2.76 g, 20
mmol), and L-Proline (230 mg, 2 mmol) to the flask.

Inertion: Evacuate and backfill with Argon three times to remove oxygen (Oxygen poisons
the Cu(l) catalyst).

Addition: Add 2-lodotoluene (2.18 g, 10 mmol) and anhydrous DMSO (20 mL) via syringe.
Reaction: Seal the flask and heat to 110 °C for 24 hours with vigorous magnetic stirring.

o Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The starting iodide spot should
disappear.[2]

Workup: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate
(3 x30 mL).

Purification: Wash combined organic layers with brine, dry over Na2SOa4, and concentrate in
vacuo. Purify via silica gel flash chromatography (Gradient: 10% - 40% EtOAc in Hexanes).

Yield: Expect 85-92% yield of a pale yellow oil.

Application: Ligand Design & Catalytic Utility

The primary value of CAS 25371-93-1 lies in its conversion to Imidazolium Salts, which serve
as precursors for NHC ligands. The ortho-methyl group restricts rotation around the N-C(aryl)
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bond, providing the steric bulk necessary to facilitate the reductive elimination step in catalytic
cycles (e.g., Suzuki-Miyaura coupling).

Workflow: Synthesis of Sterically Demanding NHC
Precursors

¢ Quaternization: React 1-(o-Tolyl)-1H-imidazole with an alkyl halide (e.g., Methyl lodide or
Isopropyl lodide) in acetonitrile at reflux.

e Product: This yields the imidazolium salt (e.g., 1-Methyl-3-(o-tolyl)imidazolium iodide).

» Activation: Treatment with a strong base (KOtBu) generates the free carbene, which
coordinates to metals like Pd(Il) or Au(l).

Visualizing the Catalytic Pathway

The following diagram illustrates the transformation of CAS 25371-93-1 into an active
Palladium-NHC catalyst and its role in a cross-coupling cycle.

Key Mechanism: Steric Control

CAS 25371-93-1 + Alkyl Halide (R-X Imidazolium Salt _+ Base (KOtBu) | Active NHC Ligand __i +Pd(OAc)2 _ Pd-NHC Complex __Enters Cyclel Catalytic Cycle
(1-(o-Tolyl)imidazole) (NHC Precursor) (Steric Bulk via o-Tolyl) (Active Catalyst) (Suzuki/Heck Coupling)

Click to download full resolution via product page

Figure 1: Transformation pathway of 1-(o-Tolyl)-1H-imidazole into an active Pd-NHC catalyst.
The ortho-tolyl group provides critical steric shielding.

Safety & Toxicology (GHS Classification)

While specific toxicological data for this derivative is limited, it follows the safety profile of N-
substituted imidazoles.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.

) H335: May cause respiratory
STOT - Single Exposure Category 3 o
irritation.

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
» Ventilation: Handle within a fume hood to avoid inhalation of vapors during heating.

o First Aid: In case of eye contact, rinse cautiously with water for 15 minutes.[3] Remove
contact lenses if present.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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